Cas no 67827-54-7 (Benzaldehyde,2,4,5-triethoxy-)
Benzaldehyde,2,4,5-triethoxy- structure
Product Name:Benzaldehyde,2,4,5-triethoxy-
CAS No:67827-54-7
MF:C13H18O4
MW:238.279624462128
CID:520503
PubChem ID:105686
Update Time:2025-04-19
Benzaldehyde,2,4,5-triethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2,4,5-triethoxy-
- 2,4,5-TRIETHOXY BENZALDEHYDE
- 2,4,5-Triethoxybenzaldehyde
- DTXSID6070643
- DOXACURIUMCHLORIDE
- 67827-54-7
- AKOS024332827
- SCHEMBL3431542
- Benzaldehyde, 2,4,5-triethoxy-
-
- Inchi: 1S/C13H18O4/c1-4-15-11-8-13(17-6-3)12(16-5-2)7-10(11)9-14/h7-9H,4-6H2,1-3H3
- InChI Key: OQEPUQXAJPNVFJ-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(C(C=O)=CC=1OCC)OCC
Computed Properties
- Exact Mass: 238.12054
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzaldehyde,2,4,5-triethoxy- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
67827-54-7 (Benzaldehyde,2,4,5-triethoxy-) Related Products
- 86-51-1(2,3-Dimethoxybenzaldehyde)
- 42924-37-8(2-Ethoxy-4-methoxybenzaldehyde)
- 5556-84-3(2,3,5-Trimethoxybenzaldehyde)
- 4460-86-0(Asaraldehyde)
- 492-88-6(3-Ethoxysalicylaldehyde)
- 100256-89-1(3-Ethoxy-2-propoxybenzaldehyde)
- 2103-57-3(2,3,4-Trimethoxybenzaldehyde)
- 22924-16-9(2,4-Diethoxybenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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